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Off-Target Activity & Selectivity Profile

PXS-5153A was specifically designed as a potent and selective dual inhibitor of LOXL2 and LOXL3 [1].

The key evidence for its selectivity comes from two main tests:

¢ Hit Profiling Screen: PXS-5153A was tested in a panel of 30 different off-targets [1]. The study
concluded that the inhibitor showed a clean profile against these targets, confirming its high selectivity
[1].

e Selectivity over Related Enzymes: The table below summarizes its potency and selectivity against
other lysyl oxidase family members and related amine oxidases, based on reported half-maximal
inhibitory concentration (IC50) values [1] [2].

Selectivity Fold (vs.
Enzyme Target IC50 Value

LOXL2)
LOXL2 (across mammalian species) <40 nM (Base for comparison)
LOXL3 (Human) 63 NnM Information not provided
LOX > 40-fold less > 40
potent
LOXL1 > 40-fold less > 40
potent
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Selectivity Fold (vs.

Enzyme Target IC50 Value

LOXL2)
Other related amine oxidases (e.g., SSAO, DAO, > 700-fold less > 700
MAO-A, MAO-B) potent

Experimental Protocol: Hit Profiling Screen

The methodology for the off-target assessment was as follows [1]:

e Source: The "Hit Profiling Screen" was performed by Eurofins Cerep Panlabs Taiwan, Ltd [1].

e Purpose: This screen is a standardized commercial service used in early drug discovery to identify
potential interactions with a predefined panel of common pharmacological off-targets, such as
receptors, enzymes, and ion channels.

¢ Procedure: While the specific 30 targets in the panel are not listed in the available source, the assay
likely involved incubating PXS-5153A with each individual off-target and measuring its ability to inhibit
the target's standard activity. The clean profile indicates that at the tested concentration, PXS-5153A
did not significantly affect any of these 30 off-targets.

Troubleshooting Guide for Selectivity Assessment

Researchers aiming to replicate or expand on this selectivity profile should consider the following:

e Confirm Key Assay Conditions: For in-house enzymatic assays (like the Amplex Red-based assay
for lysyl oxidases), ensure the use of appropriate positive controls (e.g., the pan-lysyL oxidase
inhibitor BAPN) and validate the linear range of the assay for accurate IC50 determination [1].

¢ Expand the Off-Target Panel: If necessary, consider customizing the off-target panel based on your
specific research interests or structural motifs of the compound to further de-risk the development
process.

e Leverage Public Data: Use the available selectivity data [1] [2] as a benchmark for your
experimental results.

Visual Summary of Selectivity
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The following diagram summarizes the core selectivity relationships of PXS-5153A based on the available

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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